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Compound of Interest

Compound Name: Resorufin-d6

Cat. No.: B1442362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling procedures

for Resorufin-d6. The information is compiled to ensure safe laboratory practices for

researchers and professionals in drug development.

Compound Identification and Properties
Resorufin-d6 is the deuterated form of Resorufin, a highly fluorescent pink dye. It is often used

as a tracer or internal standard in quantitative analyses such as NMR, GC-MS, or LC-MS.[1]
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Property Value Source

Chemical Name
7-Hydroxy-3H-phenoxazin-3-

one-d6
[2][3]

CAS Number 1196157-65-9 [2][3]

Molecular Formula C₁₂D₆HNO₃ [2][3]

Molecular Weight 219.23 g/mol [2][3]

Appearance Powder [4]

Color Purple [4]

Melting Point >300 °C

Storage Temperature -20°C [2]

Isotopic Purity 98 atom % D

Hazard Identification and Classification
Resorufin-d6 is classified as a hazardous substance. The following tables summarize its GHS

hazard classifications and statements.

GHS Hazard Classifications:

Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)

Source: Sigma-Aldrich, PubChem[5]

Hazard and Precautionary Statements:
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Code Statement

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray

P264 Wash hands thoroughly after handling

P271 Use only outdoors or in a well-ventilated area

P280
Wear protective gloves/protective clothing/eye

protection/face protection

P302 + P352 IF ON SKIN: Wash with plenty of water

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

Source: Sigma-Aldrich

Experimental Protocols for Safe Handling
3.1. Engineering Controls and Ventilation

All handling of Resorufin-d6 powder should be conducted in a well-ventilated area.[4] A

chemical fume hood is recommended to minimize inhalation exposure. Facilities must be

equipped with an eyewash station and a safety shower.[6]

3.2. Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling

Resorufin-d6:

Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or

NIOSH (US) standards.[4]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should

be inspected for integrity before use and disposed of properly after handling the compound.

[4]

Body Protection: A lab coat or other protective clothing is required. For larger quantities or

when there is a risk of splashing, fire/flame resistant and impervious clothing should be worn.

[4]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a full-

face respirator should be used.[4]

3.3. Handling and Storage Procedures

Handling:

Avoid contact with skin and eyes.[4][6]

Avoid the formation and inhalation of dust and aerosols.[4][6]

Use non-sparking tools to prevent electrostatic discharge.[4]

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

The recommended long-term storage temperature is -20°C.[1][2]

For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month.[1] Keep

sealed and away from moisture and light.[1]

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.[6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[4][6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[4]

Accidental Release Measures:

Personal Precautions: Avoid dust formation and contact with the material. Use personal

protective equipment. Evacuate personnel to safe areas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/38342.pdf
https://pim-resources.coleparmer.com/sds/38342.pdf
https://pim-resources.coleparmer.com/sds/38342.pdf
https://www.chemicalbook.com/msds/RESORUFIN.pdf
https://pim-resources.coleparmer.com/sds/38342.pdf
https://www.chemicalbook.com/msds/RESORUFIN.pdf
https://www.chemicalbook.com/msds/RESORUFIN.pdf
https://www.chemicalbook.com/msds/RESORUFIN.pdf
https://www.chemicalbook.com/msds/RESORUFIN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methods for Cleaning Up: Sweep up the spilled material and place it into a suitable, closed

container for disposal. Use spark-proof tools and explosion-proof equipment.[4]

Toxicological Information
The toxicological properties of Resorufin-d6 have not been fully investigated.[6] The

information below is for the non-deuterated form, Resorufin.

Metric Value Species

Oral LD50 > 500 mg/kg Rat

Source: PubChem[5]

Primary Irritant Effect:

Skin: Causes skin irritation.[6]

Eyes: Causes serious eye irritation.[6]

Sensitization: No sensitizing effects are known.[7]

Safe Handling Workflow
The following diagram illustrates a safe handling workflow for Resorufin-d6, from receipt of the

compound to its disposal.
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Resorufin-d6 Safe Handling Workflow

Preparation

Handling & Experimentation

Cleanup & Disposal Storage

Receive & Log Compound

Review Safety Data Sheet

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)
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Weigh Compound Using Non-Sparking Tools

Prepare Solution

Conduct Experiment

Decontaminate Work Area Store in Tightly Sealed Container
at -20°C

If not all material is used

Dispose of Contaminated PPE & Waste
in Designated Hazardous Waste Container

Remove PPE

Wash Hands Thoroughly
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Caption: A workflow diagram for the safe handling of Resorufin-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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